4-(Quinazolin-4-ylamino)butanoic acid
Overview
Description
Synthesis Analysis
Quinazolin-4(3H)-ones are obtained mainly from isatoic anhydride, via 2-aminobenzamides as intermediates, by reaction with primary amines and cyclization reagents such as isocyanides, orthoformates, or aldehydes .Molecular Structure Analysis
The molecular structure of 4-(Quinazolin-4-ylamino)butanoic acid involves a quinazoline moiety, which is a bicyclic compound consisting of two fused six-member rings, a benzene ring and a pyrimidine ring .Chemical Reactions Analysis
The synthesis pathway for 4-(Quinazolin-4-ylamino)butanoic acid involves the reaction of 4-aminoquinazoline with butyric anhydride to form 4-(quinazolin-4-yl)butanoic acid .Physical And Chemical Properties Analysis
4-(Quinazolin-4-ylamino)butanoic acid is a solid compound . It has an empirical formula (Hill Notation) of C12H13N3O2 and a molecular weight of 231.25 .Scientific Research Applications
Antiviral Research
Quinazolin derivatives have been studied for their potential antiviral properties. For instance, (quinazolin-4-ylamino)methylphosphonate derivatives have been synthesized using microwave technology to enhance reaction times and yields, indicating a research interest in developing antiviral agents from quinazolin structures .
Chemical Synthesis
Sigma-Aldrich, a leading chemical supplier, lists “4-(Quinazolin-4-ylamino)butanoic acid” in their catalog, suggesting its use in chemical synthesis and research. Scientists in various fields, including life science and material science, may utilize this compound for synthetic applications .
Biological Activity Studies
Quinazolinone and quinazoline derivatives are subjects of extensive research due to their diverse biological activities. They are synthesized through various reactions, such as the Niementowski reaction, and are further modified to study their biological effects .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Quinazolinone derivatives have been known to exhibit a broad range of biological activities .
Mode of Action
Quinazolinone derivatives have been reported to interact with various biological targets, leading to a wide range of effects .
Biochemical Pathways
Quinazolinone derivatives have been reported to influence a variety of biochemical pathways, contributing to their diverse biological activities .
Result of Action
Quinazolinone derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antitubercular, and antiviral activities .
properties
IUPAC Name |
4-(quinazolin-4-ylamino)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c16-11(17)6-3-7-13-12-9-4-1-2-5-10(9)14-8-15-12/h1-2,4-5,8H,3,6-7H2,(H,16,17)(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHHCHTZOXDMJJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC=N2)NCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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